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Compound of Interest

Compound Name: (S)-BI-1001

Cat. No.: B15141987 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of (S)-BI-1001, a research chemical identified as an antiviral agent and HIV-1

integrase inhibitor. The following procedures are designed to ensure the safety of laboratory

personnel and adherence to standard chemical waste management practices.

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-BI-1001 (CAS No. 957889-73-5) was

not fully accessible. The following guidance is based on general best practices for the disposal

of halogenated organic compounds and other hazardous laboratory chemicals. Always consult

with your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.[1][2][3]

Chemical and Physical Properties of (S)-BI-1001
Property Value

CAS Number 957889-73-5

Chemical Formula C19H15BrClNO3

Molecular Weight 420.68 g/mol

Physical State Powder

Storage Store at -20°C for up to 2 years.
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Experimental Protocol: Proper Disposal of (S)-BI-
1001
Adherence to the following step-by-step protocol is mandatory for the disposal of (S)-BI-1001
and any contaminated materials.

1. Personal Protective Equipment (PPE): Before handling (S)-BI-1001, all personnel must wear

appropriate PPE. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A laboratory coat. Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[4][5]

2. Waste Segregation: Proper segregation of waste is critical to ensure safe disposal.[6][2]

Solid Waste:

Collect any solid (S)-BI-1001 waste, including residual powder and contaminated items

(e.g., weigh boats, pipette tips, gloves), in a dedicated, properly sealed, and clearly

labeled hazardous waste container.[7]

Since (S)-BI-1001 contains bromine and chlorine, it should be disposed of in a container

designated for halogenated organic waste.[8][9][10]

Liquid Waste:

If (S)-BI-1001 has been dissolved in a solvent, collect the solution in a designated

container for hazardous liquid waste.

The waste container must be compatible with the solvent used and clearly labeled as

"Halogenated Organic Liquid Waste" containing (S)-BI-1001 and the specific solvent.[8]

[10]

Do not mix with non-halogenated waste.[10]
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Empty Containers:

Triple-rinse empty (S)-BI-1001 containers with a suitable solvent (e.g., acetone or

ethanol).

The rinsate must be collected and disposed of as hazardous halogenated liquid waste.

After rinsing, deface the label on the empty container before disposing of it according to

your institution's guidelines for empty chemical containers.

3. Spillage: In the event of a spill, follow these procedures:

Evacuate and alert personnel in the immediate area.

Ensure the area is well-ventilated.

For a solid spill, carefully sweep up the material and place it in the designated halogenated

solid waste container. Avoid creating dust.

For a liquid spill, use an inert absorbent material (e.g., sand, vermiculite) to contain and

absorb the spill.[1]

Collect the absorbent material and dispose of it as hazardous halogenated solid waste.

Decontaminate the spill area with an appropriate solvent and cleaning agents. Dispose of all

cleaning materials as hazardous waste.

4. Storage of Waste:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area until they are collected for disposal.[7]

This area should be away from general laboratory traffic and incompatible materials.[7]

Ensure all waste containers are properly labeled with the contents and associated hazards.

[2]

5. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[7][2]

Do not attempt to dispose of (S)-BI-1001 down the drain or in the regular trash.[6][8]
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Caption: Workflow for the safe disposal of (S)-BI-1001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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